Cas no 97135-07-4 (2,5-Hexanedione-d10)

2,5-Hexanedione-d10 is a deuterated form of 2,5-hexanedione, where ten hydrogen atoms are replaced by deuterium. This isotopic labeling enhances its utility in NMR spectroscopy and mass spectrometry, providing improved signal resolution and reduced background interference in analytical studies. The compound is particularly valuable in metabolic research, tracer studies, and kinetic investigations due to its stable isotopic signature. Its high chemical purity and isotopic enrichment ensure reliable and reproducible results in experimental applications. As a deuterated analog, it also serves as an internal standard in quantitative analyses, minimizing experimental variability. The product is suited for advanced research in organic chemistry, biochemistry, and pharmaceutical development.
2,5-Hexanedione-d10 structure
2,5-Hexanedione-d10 structure
Product name:2,5-Hexanedione-d10
CAS No:97135-07-4
MF:C6H10O2
MW:124.204019069672
CID:800799
PubChem ID:12203605

2,5-Hexanedione-d10 Chemical and Physical Properties

Names and Identifiers

    • 2,5-Hexanedione-1,1,1,3,3,4,4,6,6,6-d10(9CI)
    • 2,5-HEXANEDIONE-D10
    • 97135-07-4
    • CS-0568204
    • perdeuterio-2,5-hexanedione
    • HY-Y0315S
    • D99072
    • 1,1,1,3,3,4,4,6,6,6-Decadeuteriohexane-2,5-dione
    • (?H??)hexane-2,5-dione
    • SCHEMBL23829609
    • 2,5-Hexanedione-1,1,1,3,3,4,4,6,6,6-d10;
    • DB-313162
    • 2,5-Hexanedione-d10
    • Inchi: InChI=1S/C6H10O2/c1-5(7)3-4-6(2)8/h3-4H2,1-2H3
    • InChI Key: OJVAMHKKJGICOG-UHFFFAOYSA-N
    • SMILES: CC(=O)CCC(=O)C

Computed Properties

  • Exact Mass: 124.131
  • Monoisotopic Mass: 124.131
  • Isotope Atom Count: 10
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 91.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.1A^2
  • XLogP3: _0.3

Experimental Properties

  • Color/Form: No data available
  • Density: 0.9±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 188.8±13.0 °C at 760 mmHg
  • Flash Point: 78.9±0.0 °C
  • Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly)
  • PSA: 34.14000
  • LogP: 0.94460
  • Vapor Pressure: 0.6±0.4 mmHg at 25°C

2,5-Hexanedione-d10 Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
H292492-500mg
2,5-Hexanedione-d10
97135-07-4
500mg
$ 471.00 2023-09-07
A2B Chem LLC
AX41728-250mg
2,5-Hexanedione-d10
97135-07-4
250mg
$609.00 2024-07-18
TRC
H292492-250mg
2,5-Hexanedione-d10
97135-07-4
250mg
$ 293.00 2023-09-07
TRC
H292492-100mg
2,5-Hexanedione-d10
97135-07-4
100mg
$ 150.00 2023-09-07
A2B Chem LLC
AX41728-100mg
2,5-Hexanedione-d10
97135-07-4
100mg
$392.00 2024-07-18

Additional information on 2,5-Hexanedione-d10

Recent Advances in the Study of 2,5-Hexanedione-d10 (CAS: 97135-07-4) in Chemical Biology and Pharmaceutical Research

2,5-Hexanedione-d10 (CAS: 97135-07-4), a deuterated analog of 2,5-hexanedione, has emerged as a critical tool in chemical biology and pharmaceutical research due to its unique isotopic properties and applications in metabolic studies. Recent studies have highlighted its role as a biomarker for exposure to n-hexane and its metabolites, which are of significant toxicological interest. The deuterium labeling in 2,5-Hexanedione-d10 enhances its utility in mass spectrometry-based assays, providing improved sensitivity and specificity for detecting and quantifying metabolic pathways in both in vitro and in vivo systems.

A study published in the Journal of Analytical Toxicology (2023) demonstrated the use of 2,5-Hexanedione-d10 as an internal standard for the quantification of 2,5-hexanedione in human urine samples. The research employed liquid chromatography-tandem mass spectrometry (LC-MS/MS) to achieve high precision and accuracy, with the deuterated compound significantly reducing matrix effects and improving recovery rates. This advancement is particularly relevant for occupational health monitoring, where accurate detection of n-hexane exposure is crucial for preventing neurotoxicity.

In the field of neurotoxicology, 2,5-Hexanedione-d10 has been instrumental in elucidating the mechanisms of n-hexane-induced peripheral neuropathy. A 2024 study in Toxicological Sciences utilized the compound to trace the formation of protein adducts in neuronal tissues, providing insights into the molecular pathways underlying axonal degeneration. The deuterated form allowed researchers to distinguish endogenous from exogenous metabolites, thereby clarifying the role of 2,5-hexanedione in neurofilament cross-linking and subsequent nerve damage.

Beyond toxicology, 2,5-Hexanedione-d10 has found applications in drug metabolism studies. A recent investigation in Drug Metabolism and Disposition (2024) explored its use as a probe for aldo-keto reductase (AKR) activity, a key enzyme family involved in the detoxification of reactive carbonyl compounds. The study revealed that 2,5-Hexanedione-d10 serves as a substrate for AKR1C3, an enzyme implicated in steroid hormone metabolism and cancer progression. These findings open new avenues for targeting AKR pathways in therapeutic interventions.

The synthesis and commercialization of 2,5-Hexanedione-d10 have also seen advancements, with improved protocols for deuteration efficiency and purity. A 2023 report in the Journal of Labelled Compounds and Radiopharmaceuticals detailed a novel catalytic deuteration method that achieves >99% isotopic purity, addressing previous challenges in large-scale production. This development ensures the reliable supply of high-quality 2,5-Hexanedione-d10 for research and diagnostic applications.

Looking ahead, the versatility of 2,5-Hexanedione-d10 continues to inspire interdisciplinary research. Its applications span environmental monitoring, clinical diagnostics, and mechanistic toxicology, underscoring its value as a reference material and investigative tool. Future studies are expected to leverage its isotopic properties for advanced kinetic and metabolic profiling, further solidifying its role in chemical biology and pharmaceutical sciences.

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